Cas no 1417568-45-6 (1-Fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene)

1-Fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene structure
1417568-45-6 structure
Product Name:1-Fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene
CAS No:1417568-45-6
MF:C8H3F7O
MW:248.097646951675
CID:4699272
Update Time:2023-08-15

1-Fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene
    • 1-Fluoro-2-(trifluoromethoxy)-4-(trifluoromethyl)benzene
    • Inchi: 1S/C8H3F7O/c9-5-2-1-4(7(10,11)12)3-6(5)16-8(13,14)15/h1-3H
    • InChI Key: AQMYYOPBXPWELN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(F)(F)F)=CC=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Topological Polar Surface Area: 9.2
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